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Compound of Interest

Compound Name: Dibromomethane

Cat. No.: B042720

For researchers, scientists, and drug development professionals seeking to mitigate the health,
safety, and environmental risks associated with dibromomethane (DBM), this guide offers a
comparative analysis of safer, more sustainable solvent alternatives. This document provides
an overview of the hazards of dibromomethane, introduces promising replacements, and
presents available data to support informed solvent selection.

Dibromomethane, a versatile solvent in organic synthesis and other applications, is also
recognized for its potential health and environmental hazards.[1][2] It is classified as harmful if
inhaled and is detrimental to aquatic life with long-lasting effects.[2] This has prompted a critical
need for the adoption of greener, safer alternatives in laboratory and industrial settings. This
guide focuses on a selection of promising replacements, including 2-methyltetrahydrofuran (2-
MeTHF), cyclopentyl methyl ether (CPME), and solvent blends such as ethyl acetate/ethanol,
which have shown potential as effective substitutes for halogenated solvents.

Comparative Data of Dibromomethane and Its
Alternatives

The following tables provide a summary of the physical, safety, and environmental properties of
dibromomethane and selected safer alternatives. This data is essential for comparing their
performance and safety profiles.

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b042720?utm_src=pdf-interest
https://www.benchchem.com/product/b042720?utm_src=pdf-body
https://www.benchchem.com/product/b042720?utm_src=pdf-body
https://www.benchchem.com/product/b042720?utm_src=pdf-body
https://k-chem.vn/green-solvent/
https://www.lobachemie.com/cpme/cyclopentyl-methyl-ether-CPME.aspx
https://www.lobachemie.com/cpme/cyclopentyl-methyl-ether-CPME.aspx
https://www.benchchem.com/product/b042720?utm_src=pdf-body
https://www.benchchem.com/product/b042720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

. 2- Cyclopentyl
Dibromome
Methyltetra  Methyl Ethyl

Property thane Ethanol

(DBM) hydrofuran Ether Acetate

(2-MeTHF) (CPME)

CAS Number 74-95-3 96-47-9 5614-37-9 141-78-6 64-17-5
Molecular

CH2Br2 CsH100 CesH120 CaHsO2 C2HeO
Formula
Molecular
Weight ( 173.83 86.13 100.16 88.11 46.07
g/mol)
Boiling Point
. 97 80.2 106 77.1 78.37
4
Melting Point
. -52.7 -136 -140 -83.6 -114.1
Q)
Density (g/mL

2.49 0.854 0.86 0.902 0.789
at 20°C)
Solubility in 140 g/L (at 1.1 g/100g (at

Y 11.7 g/L oL ( g 9 83 g/L Miscible

Water 23°C) 23°C)

Table 2: Safety and Environmental Profile
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. 2- Cyclopentyl
Dibromome
Methyltetra  Methyl Ethyl
Parameter thane Ethanol
hydrofuran Ether Acetate
(DBM)
(2-MeTHF) (CPME)
Highly
) flammable )
Harmful if ) o Highly
) Flammable Highly liquid and
inhaled, o flammable
liquid and flammable vapor, o
Harmful to o liquid and
Hazard o vapor, liquid and Causes
aguatic life ] vapor,
Statements ] Causes vapor, serious eye
with long ] ) o Causes
) serious eye Harmful if irritation, May )
lasting o serious eye
irritation swallowed cause S
effects[2] irritation

drowsiness or

dizziness

Not classified

asa
Carcinogenici ) - - - »
. carcinogen Not classified  Not classified  Not classified  Not classified
Y by IARC or
OSHA[2]
Derived from ] Readily
Harmful to Low peroxide )
o renewable ) ) biodegradabl
) aquatic life formation, Readily
Environmenta ) resources ] ) e, produced
with long- high recovery  biodegradabl
| Impact (corncobs, from
term rate reduces e
bagasse)[3] renewable
effects[2] waste[5]
[4] resources
Toxic, Flammable,
Key Safety potential for forms Flammable,
Consideration  long-term peroxides low peroxide Flammable Flammable
s environmenta  (less readily formation[5]
| damage than THF)

Performance of Safer Alternatives

While direct, quantitative comparative studies between dibromomethane and its alternatives

are not extensively documented in the readily available literature, the well-researched
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performance of these greener solvents as replacements for the structurally similar
dichloromethane (DCM) provides strong evidence of their potential.

2-Methyltetrahydrofuran (2-MeTHF): Derived from renewable resources like corncobs, 2-
MeTHF is a promising alternative to chlorinated solvents.[3][4] It has been successfully used as
a substitute for DCM in biphasic reactions such as amidations, alkylations, and nucleophilic
aromatic substitutions.[6][7] Its limited miscibility with water simplifies aqueous workups and
product extractions, leading to cleaner phase separations and reduced solvent waste.[8]

Cyclopentyl Methyl Ether (CPME): CPME is a hydrophobic ether solvent that offers several
advantages over traditional ethers and halogenated solvents.[2][9] It exhibits high stability
under both acidic and basic conditions, has a low potential for peroxide formation, and a high
boiling point which reduces volatility.[5][9] These properties make it suitable for a wide range of
reactions including Grignard reactions, Suzuki couplings, and metal reductions.[2] Its
hydrophobicity facilitates easy separation from water, simplifying workup procedures and
enabling a high recovery rate.[5]

Ethyl Acetate/Ethanol Blends: Mixtures of ethyl acetate and ethanol have been identified as
effective replacements for DCM in chromatographic applications.[10] These blends can often
mimic the elution strength of DCM, allowing for comparable separation performance without the
associated hazards of chlorinated solvents.[11]

Experimental Protocols for Solvent Evaluation

For researchers looking to validate these alternatives in their specific applications, the following
general experimental workflow can be adapted.

General Workflow for Solvent Replacement in an
Organic Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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